Cas no 65199-11-3 (Benzoa\u200bpyrene-\u200b7,8-dione)

Benzoa\u200bpyrene-\u200b7,8-dione structure
65199-11-3 structure
Product Name:Benzoa\u200bpyrene-\u200b7,8-dione
CAS No:65199-11-3
MF:C20H10O2
MW:282.29220533371
CID:514264
PubChem ID:105020
Update Time:2025-04-19

Benzoa\u200bpyrene-\u200b7,8-dione Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene-7,8-dione
    • benzo(a)pyrene-7,8-dione
    • Benzo[a]​pyrene-​7,8-dione
    • Benzo[pqr]tetraphene-7,8-dione
    • Benzoa\u200bpyrene-\u200b7,8-dione
    • Inchi: 1S/C20H10O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10H
    • InChI Key: CRYMJHJFLJAFNU-UHFFFAOYSA-N
    • SMILES: O=C1C(C=CC2=C1C=C1C=CC3=CC=CC4=CC=C2C1=C43)=O

Computed Properties

  • Exact Mass: 282.0681
  • Monoisotopic Mass: 282.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.446
  • Boiling Point: 526.9°C at 760 mmHg
  • Flash Point: 231.5°C
  • Refractive Index: 1.876
  • PSA: 34.14

Benzoa\u200bpyrene-\u200b7,8-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B205820-2.5mg
Benzo[a]\u200bpyrene-\u200b7,8-dione
65199-11-3
2.5mg
$ 253.00 2023-04-19
TRC
B205820-25mg
Benzo[a]\u200bpyrene-\u200b7,8-dione
65199-11-3
25mg
$ 1918.00 2023-04-19
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